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Compound of Interest

Compound Name: 3-(Decyloxy)aniline
CAS No.: 55792-50-2
Cat. No.: B7798524
Get Quote
. J

CAS Number: 55792-50-2 Synonyms: m-Decyloxyaniline; 3-n-decyloxyaniline; 3-Decoxyaniline
Molecular Formula: C16H27NO Molecular Weight: 249.40 g/mol [1]

Part 1: Chemical Identity & Physicochemical
Profiling[3]

3-(Decyloxy)aniline is a lipophilic aniline derivative characterized by a ten-carbon alkyl chain
attached via an ether linkage at the meta position. This structural modification significantly
alters its solubility and bioavailability compared to unsubstituted aniline, enhancing its utility in
liquid crystal engineering and organic synthesis while modifying its toxicological profile.

Physicochemical Constants
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Property

Value | Description

Experimental Note

Physical State

Low-melting solid or viscous

liquid

Tendency to supercool; check
batch CoA.

Melting Point

~35-45 °C (Estimated)

Para-isomer melts at ~60°C;
meta substitution typically

lowers MP.

Solubility (Water)

Negligible (< 0.1 mg/mL)

Highly lipophilic due to C10

chain.

Solubility (Organic)

Soluble in DCM, EtOAc, EtOH,
DMSO

Compatible with standard

organic synthesis solvents.

pKa (Conjugate Acid)

~4.0-45

Less basic than alkyl amines

due to aromatic resonance.

Partition Coeff. (LogP)

~5.9 (Predicted)

High potential for
bioaccumulation and skin

absorption.

Technical Insight: The long alkyl chain renders this compound surfactant-like. In aqueous

workups, it may form emulsions. Use brine or chlorinated solvents for efficient phase

separation.

Part 2: Hazard Identification & Toxicology (GHS)

While specific toxicological data for the meta isomer is limited, Structure-Activity Relationship
(SAR) analysis with 4-(decyloxy)aniline and parent anilines necessitates a conservative safety
approach.

GHS Classification (Inferred/Standardized)
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Skin Corrosion/Irritation: Category 2 (H315)[2][3]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)
[4]

Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (H302/H312/H332) — Treat as toxic.

Critical Toxicological Mechanisms

o Methemoglobinemia: Like all anilines, absorption can induce the oxidation of hemoglobin (

) to methemoglobin (

), impairing oxygen transport.[5] The lipophilic decyl tail facilitates dermal penetration,
making skin absorption a primary risk vector [1].

o Sensitization: Repeated exposure may cause allergic contact dermatitis.

» Agquatic Toxicity: High LogP suggests potential for long-term adverse effects in aquatic
environments (H411).

Part 3: Safe Handling & Storage Protocols

This section details a self-validating workflow to minimize exposure risks.

Engineering Controls

o Primary Containment: All weighing and transfer operations must occur within a certified
Chemical Fume Hood.

o Atmosphere: Handle under inert gas (
or

) if storing for long periods to prevent oxidation (browning) of the amine group.

Personal Protective Equipment (PPE) Matrix
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» Hands:Double-gloving is mandatory.
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Laminate film (Silver Shield/4H) or thick Nitrile (8 mil).

o Reasoning: Anilines can permeate standard thin nitrile gloves. The decyl chain increases
lipophilicity, potentially accelerating permeation rates [2].

o Eyes: Chemical splash goggles. Face shield required if handling >10g or conducting
exothermic reactions.

e Body: Lab coat (buttoned) + chemically resistant apron.

DOT Diagram: Safe Handling Workflow

The following diagram outlines the logical flow for handling 3-(Decyloxy)aniline to ensure
containment.

Check CoA Add via syringe Reaction Setup Quench & Segregate Waste Disposal

(Closed System) (Halogenated/Organic)

Anti-static tools

‘Weighing Solvent Dissolution
(Fume Hood Only) (DCM/DMSO)

Storage
(4°C, Dark, Inert Gas)
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Figure 1: Operational workflow for safe handling, emphasizing containment at the weighing and
transfer stages.

Part 4: Emergency Response & First Aid[4][7]

Mechanism-Based Response: Treatment focuses on mitigating methemoglobinemia and
preventing systemic absorption.
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Scenario

Immediate Action

Technical Rationale

Skin Contact

Wash with polyethylene glycol
(PEG 300/400) or soap/water
for 15 min.

Lipophilic contaminants are
removed more effectively by

PEG than water alone.

Eye Contact

Rinse with water/saline for 15

min; lift eyelids.

Aniline derivatives are basic
irritants; immediate dilution

prevents corneal opacity.

Move to fresh air.[2][3][6][7][8]
Administer

Counteract potential hypoxia

Inhalation induced by methemoglobin
if cyanotic. formation.
] - Prevents aspiration of
) Do NOT induce vomiting. ) N ) )
Ingestion lipophilic/foaming agents into

Rinse mouth.[8]

lungs.

Medical Note: If cyanosis (blue skin/lips) appears, medical professionals may administer

Methylene Blue as an antidote for methemoglobinemia [3].

Part 5: Synthesis & Application Context[1][10][11]

3-(Decyloxy)aniline is primarily used as a building block for Liquid Crystals (Mesogens) and

Schiff Base Ligands. Its amphiphilic nature drives self-assembly in material science

applications.

Standard Coupling Protocol (Amide Formation)

To synthesize liquid crystal precursors:

 Activation: Dissolve carboxylic acid partner in dry DCM with EDC-HCI/HOBt.

o Addition: Add 3-(Decyloxy)aniline (1.0 equiv) and DIPEA (1.2 equiv).

e Monitoring: Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes). The amine spot

(ninhydrin active) should disappear.
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e Workup: Wash with 1M HCI (removes unreacted amine)
Sat.

Brine.

DOT Diagram: Synthesis Logic
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Figure 2: Logical synthesis flow. The acidic wash is highlighted as critical to remove toxic
unreacted aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.com [fishersci.com]

. tcichemicals.com [tcichemicals.com]

. p-Decyloxyaniline | CL6H27NO | CID 38359 - PubChem [pubchem.ncbi.nlm.nih.gov]
. LCSS: ANILINE [web.stanford.edu]

. assets.thermofisher.com [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. Static.cymitquimica.com [static.cymitquimica.com]

°
(o] (o] ~ (o)) ol iy w N -

. 3,4,5-Tris(dodecyloxy)aniline | C42H79NO3 | CID 14980200 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-
(Decyloxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7798524/docs#technical-safety-handling-guide-3-
decyloxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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